Cas no 5146-12-3 (Purpurogallin carboxylic acid)

Purpurogallin carboxylic acid is a phenolic compound derived from the oxidation of pyrogallol, exhibiting notable antioxidant and chelating properties. Its molecular structure, featuring both carboxylic acid and hydroxyl groups, enables strong metal-binding capabilities, making it valuable in studies involving redox reactions and free radical scavenging. This compound is particularly useful in biochemical and analytical applications, where its ability to inhibit oxidative processes is leveraged. Additionally, its stability and solubility in aqueous and organic solvents enhance its versatility in experimental settings. Purpurogallin carboxylic acid serves as a reference standard in research focusing on polyphenol chemistry and oxidative stress mechanisms.
Purpurogallin carboxylic acid structure
Purpurogallin carboxylic acid structure
Product Name:Purpurogallin carboxylic acid
CAS No:5146-12-3
MF:C12H8O7
MW:264.187724113464
CID:935366
PubChem ID:269315
Update Time:2025-06-06

Purpurogallin carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,6-tetrahydroxy-5-oxo-5h-benzo[7]annulene-8-carboxylic acid; NSC110039; AC1L6M6L; AC1Q5T5O; CTK4J4279; PJSKCCANFAFYHW-UHFFFAOYSA-; AR-1D2019; AG-J-34452; NSC-110039;
    • Purpurogallin carboxylic acid
    • 5146-12-3
    • SR-05000002513-1
    • PURPUROGALLIN-4-CARBOXYLIC ACID
    • PJSKCCANFAFYHW-UHFFFAOYSA-
    • NSC-110039
    • SR-05000002513
    • NSC110039
    • CCG-214173
    • InChI=1/C12H8O7/c13-6-3-5(12(18)19)1-4-2-7(14)10(16)11(17)8(4)9(6)15/h1-3,14,16-17H,(H,13,15)(H,18,19)
    • 2,3,4,5-tetrahydroxy-6-oxobenzo[7]annulene-8-carboxylic acid
    • SCHEMBL468884
    • 2,3,4,6-tetrahydroxy-5-oxo-5h-benzo[7]annulene-8-carboxylic acid
    • Purpurogallincarboxylic acid
    • 5H-Benzocycloheptene-8-carboxylic acid, 2,3,4,6-tetrahydroxy-5-oxo-
    • Inchi: 1S/C12H8O7/c13-6-3-5(12(18)19)1-4-2-7(14)10(16)11(17)8(4)9(6)15/h1-3,14,16-17H,(H,13,15)(H,18,19)
    • InChI Key: PJSKCCANFAFYHW-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=CC2=CC(C(=O)O)=CC(C(=C21)O)=O)O)O

Computed Properties

  • Exact Mass: 264.02694
  • Monoisotopic Mass: 264.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.93
  • Boiling Point: 327.3°C at 760 mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.819
  • PSA: 135.29
  • LogP: 0.72060

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